Cas no 2227812-56-6 (rac-2-{1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclobutyl}acetic acid)

• Product Name: rac-2-{1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclobutyl}acetic acid
• CAS No: 2227812-56-6
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 5963341
• PubChem ID: 165764853
• Update Time: 2025-06-07

rac-2-{1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-{1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclobutyl}acetic acid
• rac-2-{1-[(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-amido]cyclobutyl}acetic acid
• 2227812-56-6
• EN300-1540186

• Inchi： 1S/C26H28N2O6/c29-22(30)14-26(11-5-12-26)28-24(31)23-21(10-13-33-23)27-25(32)34-15-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,20-21,23H,5,10-15H2,(H,27,32)(H,28,31)(H,29,30)/t21-,23+/m0/s1
• InChI Key： YZIHDHCMIHHEHY-JTHBVZDNSA-N
• SMILES： O1CC[C@@H]([C@@H]1C(NC1(CC(=O)O)CCC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on rac-2-{1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclobutyl}acetic acid

Introduction to rac-2-{1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclobutyl}acetic acid (CAS No. 2227812-56-6)

rac-2-{1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclobutyl}acetic acid (CAS No. 2227812-56-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) derivative, plays a crucial role in the synthesis and functionalization of various biomolecules, particularly in the development of novel therapeutic agents.

The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions and its stability under a variety of reaction conditions. The presence of this group in rac-2-{1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclobutyl}acetic acid ensures that the amino functionality remains protected during multi-step synthetic processes, allowing for precise control over the final product's structure and properties.

The cyclobutyl moiety in this compound is another key feature that contributes to its unique chemical and biological properties. Cyclobutyl rings are known for their conformational rigidity and ability to influence the three-dimensional structure of molecules. This rigidity can be advantageous in drug design, as it can enhance the binding affinity and selectivity of small molecules for their target proteins.

Recent studies have highlighted the potential of rac-2-{1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclobutyl}acetic acid in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in cancer progression. The ability to modulate enzyme activity through precise structural modifications makes this compound a valuable tool in the development of targeted therapies.

In addition to its potential as a therapeutic agent, rac-2-{1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclobutyl}acetic acid has also been explored for its use in diagnostic imaging. The Fmoc group can be readily modified to incorporate radiolabels or fluorescent tags, enabling the compound to serve as a probe for visualizing specific biological processes or disease markers.

The synthesis of rac-2-{1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclobutyl}acetic acid involves several well-established chemical reactions. The key steps include the protection of the amino group with the Fmoc reagent, followed by the formation of the cyclobutyl ring through a ring-closing metathesis (RCM) reaction. Subsequent functionalization steps allow for the introduction of various substituents, tailoring the compound's properties for specific applications.

The physical and chemical properties of rac-2-{1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclobutyl}acetic acid have been extensively characterized. It is a white solid with a molecular weight of approximately 447 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in solution-phase reactions and biological assays.

In terms of safety and handling, rac-2-{1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclobutyl}acetic acid should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure safe working conditions.

The future prospects for rac-2-{1-(2R,3S)-3-({(9H-fluoren-9-y lmethoxycarbonyl}amino)oxolane-2-amidocyclobutyl}acetic acid are promising. Ongoing research is focused on optimizing its structure for improved pharmacological properties and exploring new applications in areas such as drug delivery systems and biomaterials. As our understanding of this compound continues to evolve, it is likely to play an increasingly important role in advancing medical science and improving patient outcomes.